Cas no 1214374-46-5 (4-Fluoro-2,5-di(pyridin-4-yl)pyridine)

• Product Name: 4-Fluoro-2,5-di(pyridin-4-yl)pyridine
• CAS No: 1214374-46-5
• MF: C₁₅H₁₀FN₃
• MW: 251.258406162262
• CID: 4799358
• Update Time: 2025-10-29

4-Fluoro-2,5-di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,5-di(pyridin-4-yl)pyridine
• 4-Fluoro-2,5-di(pyridin-4-yl)pyridine

• Inchi： 1S/C15H10FN3/c16-14-9-15(12-3-7-18-8-4-12)19-10-13(14)11-1-5-17-6-2-11/h1-10H
• InChI Key： RNFPLESKAOGLMO-UHFFFAOYSA-N
• SMILES： FC1=CC(C2C=CN=CC=2)=NC=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7

Additional information on 4-Fluoro-2,5-di(pyridin-4-yl)pyridine

Introduction to 4-Fluoro-2,5-di(pyridin-4-yl)pyridine (CAS No. 1214374-46-5)

4-Fluoro-2,5-di(pyridin-4-yl)pyridine, a compound with the chemical identifier CAS No. 1214374-46-5, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of chemicals, which are well-documented for their diverse biological activities and utility in drug development. The presence of fluorine and multiple pyridinyl groups in its structure imparts unique electronic and steric properties, making it a promising candidate for various applications in synthetic chemistry and drug design.

The molecular structure of 4-Fluoro-2,5-di(pyridin-4-yl)pyridine consists of a central pyridine ring substituted at the 2 and 5 positions with pyridin-4-yl groups, and at the 4 position with a fluorine atom. This specific arrangement of functional groups contributes to its reactivity and potential biological interactions. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug development. The dual substitution with pyridinyl groups further increases the compound's complexity and potential for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, compounds like 4-Fluoro-2,5-di(pyridin-4-yl)pyridine have shown particular promise in preclinical studies. The introduction of fluorine into the pyridine core not only modifies its electronic properties but also influences its pharmacokinetic behavior, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 4-Fluoro-2,5-di(pyridin-4-yl)pyridine is its potential as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to design derivatives with tailored properties for specific therapeutic applications. For instance, researchers have explored its use in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify the compound's structure while maintaining its core pharmacophore provides a significant advantage in optimizing drug candidates.

The synthesis of 4-Fluoro-2,5-di(pyridin-4-yl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration of reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the necessary substituents while minimizing side reactions. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification.

In terms of biological activity, preliminary studies on 4-Fluoro-2,5-di(pyridin-4-yl)pyridine have revealed intriguing results. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, its interaction with specific protein targets has been explored using computational modeling techniques, which can predict binding affinities and help guide further optimization efforts. These findings underscore the compound's significance as a lead molecule in drug discovery programs aimed at developing novel therapeutics.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The unique electronic effects of fluorine can also enhance binding interactions with biological targets, leading to more potent and selective drugs. As a result, compounds like 4-Fluoro-2,5-di(pyridin-4-yl)pyridine are highly valued in research settings where optimizing drug-like properties is paramount.

Ongoing research continues to uncover new applications for CAS No. 1214374-46-5. Studies are exploring its potential use in treating neurological disorders by targeting specific neurotransmitter receptors. Furthermore, its role in developing antiviral agents is being investigated due to its ability to interfere with viral replication mechanisms. These diverse applications highlight the compound's versatility and its potential impact on multiple therapeutic areas.

The development of novel synthetic routes for 4-Fluoro-2,5-di(pyridin-4-yl)pyridine is an active area of investigation. Researchers are continually seeking more efficient and sustainable methods to produce this compound on a larger scale. Green chemistry principles are being integrated into synthetic strategies to minimize waste and reduce environmental impact. Such efforts align with broader industry trends toward sustainable pharmaceutical manufacturing practices.

In conclusion, 4-fluoro - 2 , 5 - di ( py rid ine - 4 - yl ) p y rid ine strong > ( C A S N o . 1 2 1 4 3 7 4 - 46 - 5 ) represents a significant advancement in pharmaceutical chemistry. Its unique structure combines the favorable properties of fluorinated pyridines with multiple substituent groups that enhance biological activity and drug-like characteristics . With ongoing research focused on expanding its applications , this compound is poised to play a crucial role in the development of next-generation therapeutics . As our understanding of its potential grows , so too does the promise it holds for addressing unmet medical needs across various disease states . p >